Cas no 2138519-17-0 (methyl 3-(chloromethyl)-4-ethylbenzoate)

• Product Name: methyl 3-(chloromethyl)-4-ethylbenzoate
• CAS No: 2138519-17-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5831499
• PubChem ID: 20253149
• Update Time: 2024-03-01

methyl 3-(chloromethyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-4-ethylbenzoate
• EN300-1086444
• SCHEMBL10946816
• 2138519-17-0

• Inchi： 1S/C11H13ClO2/c1-3-8-4-5-9(11(13)14-2)6-10(8)7-12/h4-6H,3,7H2,1-2H3
• InChI Key： HOUDHQWRILUVSI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C=CC=1CC

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters